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Compound of Interest

Compound Name: NNC 05-2090 hydrochloride

Cat. No.: B067127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of NNC 05-2090
hydrochloride, a potent and selective inhibitor of the betaine/GABA transporter 1 (BGT-1).

This document consolidates key chemical and biological data, details experimental

methodologies for its characterization, and visualizes its mechanism of action and relevant

experimental workflows.

Chemical Properties and Identification
NNC 05-2090 hydrochloride is a synthetic compound belonging to the class of nipecotic acid

derivatives. Its systematic IUPAC name is 1-[3-(9H-Carbazol-9-yl)propyl]-4-(2-

methoxyphenyl)-4-piperidinol hydrochloride. The primary CAS number for the hydrochloride

salt is 184845-18-9, though the free base may be referenced by CAS number 184845-43-0.

Table 1: Chemical and Physical Properties of NNC 05-2090 Hydrochloride
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Property Value Source(s)

CAS Number 184845-18-9 [1][2]

Alternate CAS 184845-43-0 [3][4]

Molecular Formula C₂₇H₃₀N₂O₂・HCl [1]

Molecular Weight 451.01 g/mol [1]

Physical Appearance Waxy solid

Purity ≥98% [1][5]

Solubility
Soluble to 100 mM in DMSO

and to 13 mM in ethanol.
[1][3]

Storage
Desiccate at room

temperature.
[1]

Mechanism of Action and Signaling Pathway
NNC 05-2090 hydrochloride functions as a GABA uptake inhibitor with moderate selectivity for

the betaine/GABA transporter 1 (BGT-1), also known as mouse GABA transporter type 2

(mGAT-2).[1][5] By inhibiting BGT-1, NNC 05-2090 hydrochloride blocks the reuptake of the

inhibitory neurotransmitter γ-aminobutyric acid (GABA) from the synaptic cleft into presynaptic

neurons and surrounding glial cells. This leads to an accumulation of GABA in the extracellular

space, thereby enhancing and prolonging GABAergic neurotransmission. This enhanced

inhibitory signaling is the basis for its observed anticonvulsant properties.[1]
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Diagram 1: Mechanism of Action of NNC 05-2090 Hydrochloride.

Biological Activity and Selectivity
NNC 05-2090 hydrochloride exhibits a distinct selectivity profile for GABA transporters. It is

most potent at inhibiting BGT-1, with progressively lower affinity for other GABA transporters.

Additionally, it shows some off-target activity at adrenergic and dopaminergic receptors.

Table 2: In Vitro Biological Activity of NNC 05-2090 Hydrochloride
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Target Species Assay Value Source(s)

hBGT-1 Human Kᵢ 1.4 µM [1]

hGAT-3 Human Kᵢ 15 µM [1]

hGAT-1 Human Kᵢ 19 µM [1]

hGAT-2 Human Kᵢ 41 µM [1]

[³H]GABA

Uptake (Cortex)
Rat IC₅₀ 4.4 µM [6]

[³H]GABA

Uptake (Inferior

Colliculus)

Rat IC₅₀ 2.5 µM [6]

α₁-Adrenergic

Receptor
- IC₅₀ 266 nM [1]

D₂-Dopamine

Receptor
- IC₅₀ 1632 nM [1]

Experimental Protocols
The following sections detail the methodologies for key experiments used to characterize the

activity of NNC 05-2090 hydrochloride.

[³H]GABA Uptake Assay in Synaptosomes
This assay measures the ability of a compound to inhibit the uptake of radiolabeled GABA into

isolated nerve terminals (synaptosomes).

Methodology:

Synaptosome Preparation: Cerebral cortex or inferior colliculus tissue from rats is

homogenized in a sucrose buffer. The homogenate is then subjected to differential

centrifugation to isolate the synaptosomal fraction.

Incubation: Synaptosomes are pre-incubated with varying concentrations of NNC 05-2090
hydrochloride or a vehicle control.
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GABA Uptake: [³H]GABA is added to the synaptosomal suspension to initiate the uptake

reaction. The incubation is carried out at 37°C for a short period.

Termination: The uptake is terminated by rapid filtration through glass fiber filters, followed by

washing with ice-cold buffer to remove unincorporated [³H]GABA.

Quantification: The radioactivity retained on the filters is measured using liquid scintillation

counting.

Data Analysis: The concentration of NNC 05-2090 hydrochloride that inhibits 50% of the

specific [³H]GABA uptake (IC₅₀) is calculated by non-linear regression analysis.

Anticonvulsant Activity in DBA/2 Mice
This in vivo model assesses the efficacy of a compound in preventing sound-induced

(audiogenic) seizures in a genetically susceptible mouse strain.

Methodology:

Animal Model: DBA/2 mice, which are genetically prone to audiogenic seizures, are used.

Drug Administration: NNC 05-2090 hydrochloride is administered to the mice, typically via

intraperitoneal injection, at various doses. A control group receives a vehicle injection.

Seizure Induction: At the time of peak drug effect, mice are placed in a sound-attenuating

chamber and exposed to a high-intensity acoustic stimulus (e.g., a bell or a siren).

Observation: The mice are observed for the occurrence and severity of seizures, including

wild running, clonic convulsions, and tonic hindlimb extension.

Data Analysis: The dose of NNC 05-2090 hydrochloride that protects 50% of the animals

from a specific seizure endpoint (e.g., tonic extension) is determined as the median effective

dose (ED₅₀).
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In Vitro: [³H]GABA Uptake Assay In Vivo: Anticonvulsant Model
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Diagram 2: Experimental Workflow for NNC 05-2090 Hydrochloride Characterization.

Summary and Future Directions
NNC 05-2090 hydrochloride is a valuable research tool for investigating the role of BGT-1 in

GABAergic neurotransmission and its implications in neurological disorders such as epilepsy.

Its selectivity profile, while not absolute, allows for the pharmacological dissection of BGT-1

function from that of other GABA transporters. Future research may focus on the development

of more potent and selective BGT-1 inhibitors based on the scaffold of NNC 05-2090, as well
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as further elucidation of the therapeutic potential of targeting this transporter for the treatment

of a broader range of central nervous system disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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